{1H-pyrrolo[2,3-b]pyridin-6-yl}methanamine dihydrochloride
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Overview
Description
“{1H-pyrrolo[2,3-b]pyridin-6-yl}methanamine dihydrochloride” is a chemical compound with the molecular weight of 147.18 . It is also known as "1- (1-Methylpyrrolidin-2-yl)methanamine dihydrochloride" . It is used as an intermediate in drug discovery .
Synthesis Analysis
The synthesis of “this compound” and its derivatives has been reported in various studies . For instance, one study reported the design and synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors .Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H9N3.2ClH/c9-4-6-5-11-8-7 (6)2-1-3-10-8;;/h1-3,5H,4,9H2, (H,10,11);2*1H
. This indicates the presence of 8 carbon atoms, 9 hydrogen atoms, 3 nitrogen atoms, and 2 chlorine atoms in the molecule . It is stored at a temperature of 4 degrees Celsius . The compound’s physical form and storage temperature suggest that it is stable under normal conditions .
Mechanism of Action
Target of Action
The primary target of (1H-Pyrrolo[2,3-b]pyridin-6-yl)methanamine dihydrochloride is the Fibroblast Growth Factor Receptor (FGFR) . The FGFR family consists of four distinct isoforms (FGFR1–4) found across various tissue types . These receptors play a crucial role in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .
Mode of Action
Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in the activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . Abnormal activation of the FGFR signaling pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .
Biochemical Pathways
The compound interacts with the FGFR signaling pathway, affecting downstream effects such as cell proliferation, migration, and angiogenesis . It inhibits the migration and invasion abilities of cancer cells .
Result of Action
The compound exhibits potent inhibitory activity against FGFR1, 2, and 3 . In vitro, it has been shown to inhibit breast cancer cell proliferation and induce apoptosis . Furthermore, it significantly inhibits the migration and invasion of cancer cells .
Advantages and Limitations for Lab Experiments
One of the major advantages of using {1H-pyrrolo[2,3-b]pyridin-6-yl}methanamine dihydrochloride in lab experiments is that it is relatively easy to synthesize and can be obtained in large quantities. Additionally, this compound is relatively stable and can be stored for long periods of time without losing its activity. However, one of the limitations of using this compound in lab experiments is that it can be toxic at high concentrations, which could limit its use in certain applications.
Future Directions
There are a number of potential future directions for research involving {1H-pyrrolo[2,3-b]pyridin-6-yl}methanamine dihydrochloride. One promising area of research involves the development of new drugs that are based on the structure of this compound. Additionally, this compound could be used as a tool for studying the role of various proteins and enzymes in various biological processes, which could lead to a better understanding of the underlying mechanisms involved in these processes. Finally, this compound could be used in the development of new diagnostic tools for the detection of certain diseases, such as cancer.
Synthesis Methods
{1H-pyrrolo[2,3-b]pyridin-6-yl}methanamine dihydrochloride can be synthesized through a number of different methods, including the reaction of 1,4-dibromobenzene with 2-methylpyrrole, followed by the reduction of the resulting intermediate with sodium borohydride. Another method involves the reaction of 2-bromo-5-nitropyridine with 2-methylpyrrole, followed by the reduction of the resulting intermediate with hydrogen gas.
Scientific Research Applications
{1H-pyrrolo[2,3-b]pyridin-6-yl}methanamine dihydrochloride has been found to have a number of potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for studying various biological processes. For example, this compound has been used to study the role of certain proteins in the development of cancer, as well as the mechanisms by which certain drugs interact with these proteins.
Safety and Hazards
The safety information for “{1H-pyrrolo[2,3-b]pyridin-6-yl}methanamine dihydrochloride” indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302, H315, H319, and H335, indicating that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
1H-pyrrolo[2,3-b]pyridin-6-ylmethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3.2ClH/c9-5-7-2-1-6-3-4-10-8(6)11-7;;/h1-4H,5,9H2,(H,10,11);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APYVJBRYKVRQCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1C=CN2)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2225154-13-0 |
Source
|
Record name | {1H-pyrrolo[2,3-b]pyridin-6-yl}methanamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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